Cas no 58228-89-0 (3-(4-Cyanophenoxy)propionic acid)

• Product Name: 3-(4-Cyanophenoxy)propionic acid
• CAS No: 58228-89-0
• MF: C₁₀H₉NO₃
• MW: 191.183362722397
• MDL: MFCD09043034
• CID: 1056311
• PubChem ID: 10821534
• Update Time: 2025-06-11

3-(4-Cyanophenoxy)propionic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-Cyanophenoxy)propanoic acid
• 3-(4-Cyanophenoxy)propionic Acid
• Propanoic acid, 3-(4-cyanophenoxy)-
• PubChem19227
• 3-(4-Cyanophenoxy)propionicAcid
• QKPRNTOVSOLJPN-UHFFFAOYSA-N
• KM0173
• 5656AJ
• TRA0127851
• SY008356
• AX8174239
• AB0061257
• AKOS000127088
• AS-32083
• A869506
• CS-0315809
• DTXSID60445337
• SCHEMBL926790
• DB-072447
• 58228-89-0
• MFCD09043034
• 3-(4-Cyanophenoxy)propionic acid

• MDL： MFCD09043034
• Inchi： 1S/C10H9NO3/c11-7-8-1-3-9(4-2-8)14-6-5-10(12)13/h1-4H,5-6H2,(H,12,13)
• InChI Key： QKPRNTOVSOLJPN-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C#N)=CC=1)CCC(=O)O

Computed Properties

• Exact Mass: 191.05800
• Monoisotopic Mass: 191.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.3
• XLogP3: 1.1

Experimental Properties

• Density: 1.273
• Boiling Point: 369.787°C at 760 mmHg
• Flash Point: 177.441℃
• Refractive Index: 1.56
• PSA: 70.32000
• LogP: 1.41178

Additional information on 3-(4-Cyanophenoxy)propionic acid

3-(4-Cyanophenoxy)propionic Acid (CAS No. 58228-89-0): A Comprehensive Overview

3-(4-Cyanophenoxy)propionic acid (CAS No. 58228-89-0) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry, pharmaceutical research, and materials science. This compound, characterized by its unique structural features, has shown promising applications in various areas, including drug development and functional materials. This article provides a detailed overview of 3-(4-Cyanophenoxy)propionic acid, highlighting its chemical properties, synthesis methods, biological activities, and potential applications.

Chemical Properties and Structure: 3-(4-Cyanophenoxy)propionic acid is a white crystalline solid with the molecular formula C₁₁H₁₀N₂O₃. It has a molecular weight of 218.20 g/mol. The compound features a cyano group (-CN) and a phenoxy group (-OAr) attached to a propionic acid backbone. The presence of these functional groups imparts unique chemical and physical properties to the molecule, making it an attractive candidate for various applications.

Synthesis Methods: Several synthetic routes have been developed for the preparation of 3-(4-Cyanophenoxy)propionic acid. One common method involves the reaction of 4-cyanophenol with propionyl chloride in the presence of a base such as triethylamine. Another approach involves the esterification of 3-hydroxypropionic acid with 4-cyanophenol followed by hydrolysis to yield the target compound. These methods are well-documented in the literature and have been optimized for high yields and purity.

Biological Activities: Recent studies have explored the biological activities of 3-(4-Cyanophenoxy)propionic acid. One notable application is in the field of anticancer research. Studies have shown that this compound exhibits cytotoxic effects against various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action is believed to involve the inhibition of specific signaling pathways that are crucial for cancer cell proliferation and survival.

In addition to its anticancer properties, 3-(4-Cyanophenoxy)propionic acid has also been investigated for its potential as an anti-inflammatory agent. Research has demonstrated that this compound can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that 3-(4-Cyanophenoxy)propionic acid may have therapeutic potential in treating inflammatory diseases.

Potential Applications: The unique chemical structure and biological activities of 3-(4-Cyanophenoxy)propionic acid make it a valuable compound for various applications. In the pharmaceutical industry, this compound is being studied as a lead molecule for the development of new drugs targeting cancer and inflammatory diseases. Its ability to inhibit specific signaling pathways makes it an attractive candidate for drug discovery and development.

Beyond pharmaceutical applications, 3-(4-Cyanophenoxy)propionic acid has also found use in materials science. The presence of functional groups such as the cyano group and phenoxy group allows for easy modification and incorporation into polymers and other materials. This versatility has led to its use in the development of functional coatings, adhesives, and other advanced materials.

Clinical Trials and Future Directions: While early-stage research on 3-(4-Cyanophenoxy)propionic acid has shown promising results, further studies are needed to fully understand its potential therapeutic applications. Clinical trials are currently underway to evaluate the safety and efficacy of this compound in human subjects. These trials will provide valuable insights into its pharmacokinetics, pharmacodynamics, and potential side effects.

In conclusion, 3-(4-Cyanophenoxy)propionic acid (CAS No. 58228-89-0) is a multifaceted compound with a wide range of potential applications in medicinal chemistry, pharmaceutical research, and materials science. Its unique chemical structure and biological activities make it an attractive candidate for further investigation and development. As research continues to advance, it is likely that new applications and uses for this compound will be discovered, further expanding its impact in various fields.